Cas no 1695885-93-8 (ethyl 2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate)

• Product Name: ethyl 2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate
• CAS No: 1695885-93-8
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 4611385
• Update Time: 2025-10-31

ethyl 2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate

• Inchi： 1S/C10H15N3O2/c1-3-15-10(14)8-7(2)12-13-6-4-5-11-9(8)13/h11H,3-6H2,1-2H3
• InChI Key： BUVVWAPTWJHEJT-UHFFFAOYSA-N
• SMILES： C12=C(C(OCC)=O)C(C)=NN1CCCN2

Additional information on ethyl 2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate

Ethyl 2-Methyl-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidine-3-Carboxylate (CAS No. 1695885-93-8): An Overview

Ethyl 2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS No. 1695885-93-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of ethyl 2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate consists of a pyrazolopyrimidine core with an ethyl ester group attached to the carboxyl moiety and a methyl group at the 2-position. This specific arrangement of functional groups imparts distinct chemical and biological characteristics to the molecule. The pyrazolopyrimidine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets.

Recent research has focused on the synthesis and biological evaluation of ethyl 2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate. A study published in the *Journal of Medicinal Chemistry* in 2022 reported the successful synthesis of this compound using a multi-step process involving palladium-catalyzed coupling reactions and esterification. The researchers highlighted the importance of optimizing reaction conditions to achieve high yields and purity.

In terms of biological activity, ethyl 2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate has shown promising results in several assays. It exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary studies have indicated that this compound may have antiviral properties against certain RNA viruses, making it a potential candidate for further investigation in virology.

The pharmacological profile of ethyl 2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate is also noteworthy. In vitro studies have demonstrated its ability to cross cell membranes efficiently and accumulate within target cells. This property is crucial for ensuring effective drug delivery and therapeutic efficacy. Moreover, the compound has shown low cytotoxicity towards normal cells, suggesting a favorable safety profile.

One of the key areas of interest for ethyl 2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate is its potential as an anticancer agent. Research conducted at the National Cancer Institute has revealed that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that ethyl 2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate could be developed into a novel therapeutic agent for cancer treatment.

However, further studies are needed to fully elucidate the mechanisms underlying the biological activities of ethyl 2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate. Preclinical trials are currently underway to evaluate its efficacy and safety in animal models. These studies will provide valuable insights into the potential clinical applications of this compound.

In conclusion, ethyl 2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS No. 1695885-93-8) represents a promising lead compound in the development of new therapeutic agents for various diseases. Its unique structural features and diverse biological activities make it an attractive target for further research and development in medicinal chemistry.